N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H24N4O/c1-19-18-23(20-12-14-26-15-13-20)28-29(19)17-16-27-25(30)24(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,18,24H,16-17H2,1H3,(H,27,30)
• InChI Key: ODUBHBIOVVYTKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C25H24N4O
• Molecular Weight: 396.5 g/mol

Description

“N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2,2-diphenylacetamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic compound with the formula C5H5N, and a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H. The compound also contains a diphenylacetamide moiety, which is derived from acetamide, the amide of acetic acid.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and pyrazole rings, along with the diphenylacetamide moiety. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyridine ring is known to undergo reactions such as halogenation, nitration, and sulfonation, while the pyrazole ring can participate in reactions such as alkylation and acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and position of the methyl group, the nature of the diphenylacetamide moiety, and the overall conformation of the molecule.

Scientific Research Applications

Agrochemicals

The synthesis and application of trifluoromethylpyridines (TFMP) and their derivatives play a crucial role in the agrochemical industry. TFMP derivatives are commonly used for crop protection, effectively safeguarding crops from pests. Notably, fluazifop-butyl , the first TFMP derivative introduced to the market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceuticals

Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and additional candidates are currently undergoing clinical trials. The fluorine atom’s properties, along with the pyridine moiety, contribute to the biological activity of these compounds. .

Sonogashira Cross-Coupling Reactions

In synthetic chemistry, PdCl2(PCy3)2 serves as an efficient catalyst for copper and amine-free Sonogashira cross-coupling reactions . These reactions involve 2-halo-3-alkyl imidazo[4,5-b]pyridines and tetrabutyl ammonium acetate as an activator in N-methylpyrrolidone (NMP). .

Pyrimido[5,4-e][1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Derivatives

Researchers have synthesized a series of pyrimido[5,4-e][1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives . These compounds are obtained through the condensation reaction of 5-bromo-4-[1-(5-bromo-2,6-dichloropyrimidin-4-yl)ethyl]-2-chloro-6-methylpyrimidine with 4-amino-5-methyl-3-mercapto-1,2,4-triazole. .

Vapor-Phase Reactions

The unique properties of TFMP derivatives make them suitable for vapor-phase reactions. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential pharmaceutical applications, its mechanism of action would likely involve interaction with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical agent, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.